Cas no 1806056-50-7 (2,4-Bis(trifluoromethyl)-6-methoxymandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid
• CAS No: 1806056-50-7
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 4939273
• Update Time: 2025-10-25

2,4-Bis(trifluoromethyl)-6-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid

• Inchi： 1S/C11H8F6O4/c1-21-6-3-4(10(12,13)14)2-5(11(15,16)17)7(6)8(18)9(19)20/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： COVHTUZJGZAKAV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1C(C(=O)O)O)OC)(F)F

Computed Properties

• Exact Mass: 318.03267770 g/mol
• Monoisotopic Mass: 318.03267770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.17
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid (CAS No. 1806056-50-7)

2,4-Bis(trifluoromethyl)-6-methoxymandelic acid (CAS No. 1806056-50-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups and a methoxy moiety enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for high-value intermediates, particularly in the synthesis of bioactive molecules.

The compound's CAS number 1806056-50-7 is a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global chemical databases. Its structure combines the mandelic acid backbone with strategic substitutions, making it a versatile candidate for chiral synthesis and asymmetric catalysis. Recent studies highlight its potential in developing antiviral agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions post-pandemic.

In the context of green chemistry, 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid is being evaluated for its environmental footprint. The trifluoromethyl groups contribute to metabolic stability, a sought-after trait in sustainable agrochemicals. This aligns with the industry's shift toward eco-friendly pesticides and biodegradable formulations, addressing consumer concerns about environmental impact.

From a technical perspective, the synthesis of CAS 1806056-50-7 involves multi-step reactions, often requiring catalytic fluorination and protective group strategies. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for its use in preclinical studies. The compound's logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, a topic of interest in ADME (Absorption, Distribution, Metabolism, Excretion) research.

The commercial availability of 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid is limited but growing, driven by demand from contract research organizations (CROs) and academic labs. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, key factors for GMP manufacturing. Discussions in forums like ResearchGate and PubChem frequently address its scalability challenges, reflecting the broader industry focus on cost-effective synthesis.

Emerging trends also link CAS 1806056-50-7 to AI-driven drug discovery. Machine learning models are being trained to predict its interactions with enzyme targets, accelerating hit-to-lead optimization. This intersects with the rising popularity of computational chemistry tools, which reduce R&D timelines and costs—a hot topic in biotech startups and venture capital circles.

In summary, 2,4-Bis(trifluoromethyl)-6-methoxymandelic acid represents a nexus of innovation in medicinal chemistry and material science. Its CAS number 1806056-50-7 serves as a gateway to a wealth of research, from patent filings to peer-reviewed journals. As industries prioritize precision medicine and sustainable chemistry, this compound is poised to play a pivotal role in shaping future breakthroughs.